4-[2-(9-phenyl-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaen-4-yl)ethyl]morpholine

• IUPAC Name: 4-[2-(9-phenyl-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaen-4-yl)ethyl]morpholine
• InChI: InChI=1S/C23H27N7O/c1-2-6-18(7-3-1)21-26-22-24-16-28(11-10-27-12-14-31-15-13-27)17-29(22)23-25-19-8-4-5-9-20(19)30(21)23/h1-9,21H,10-17H2,(H,24,26)
• InChI Key: HEWANXLSNLGUSP-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCN2CN=C3NC(N4C5=CC=CC=C5N=C4N3C2)C6=CC=CC=C6
• Molecular Formula: C23H27N7O
• Molecular Weight: 417.5 g/mol

Description

4-[2-(9-Phenyl-2,4,6,8,10,17-hexazatetracyclo[8.7.0.0²,⁷.0¹¹,¹⁶]heptadeca-1(17),6,11,13,15-pentaen-4-yl)ethyl]morpholine is a polycyclic heterocyclic compound featuring a fused tetracyclic core with six nitrogen atoms (hexazatetracyclo framework). The structure comprises:

• A tetracyclic backbone with fused rings: bicyclo[8.7.0] fused to a smaller bicyclo[0²,⁷.0¹¹,¹⁶] system.
• A morpholine group (oxygen- and nitrogen-containing six-membered ring) attached via a two-carbon ethyl linker at position 2.

This compound’s complexity arises from its high nitrogen content, rigid tetracyclic framework, and polar morpholine moiety, making it relevant for pharmaceutical or materials science applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-(9-phenyl-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaen-4-yl)ethyl]morpholine typically involves multiple steps, starting with the preparation of the hexazatetracyclo framework. This framework is synthesized through a series of cyclization reactions involving appropriate precursors. The phenyl group is then introduced via a Friedel-Crafts alkylation reaction. Finally, the morpholine ring is attached through a nucleophilic substitution reaction.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors for the cyclization steps and the implementation of catalytic processes to improve reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

4-[2-(9-phenyl-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaen-4-yl)ethyl]morpholine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Alkyl halides in the presence of a base.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

4-[2-(9-phenyl-2,4,6,8,10,17-hexazatetracyclo[87002,7

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 4-[2-(9-phenyl-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaen-4-yl)ethyl]morpholine involves its interaction with specific molecular targets. The phenyl group and the hexazatetracyclo framework allow the compound to bind to certain proteins or enzymes, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of cellular signaling pathways.

Comparison with Similar Compounds

Core Framework and Heteroatom Composition

• However, the target’s tetracyclic system is more rigid compared to the tricyclic framework in .
• ’s tetrazatetracyclo compound replaces one nitrogen with sulfur (thia substitution), reducing polarity but increasing lipophilicity. The phenol group further enhances acidity (pKa ~10) compared to the target’s morpholine group (pKa ~7.4) .
• ’s triazatetracyclo derivative has fewer nitrogen atoms (3 N) but includes ethyl/methyl groups, which likely improve solubility in nonpolar solvents .

Substituent Effects

• The morpholine-ethyl chain in the target compound introduces a polar, water-soluble moiety absent in other analogs. This contrasts with ’s chloro- and phenyl groups, which favor π-π stacking but reduce solubility .

Biological Activity

4-[2-(9-phenyl-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaen-4-yl)ethyl]morpholine is a complex organic compound with significant potential in the field of medicinal chemistry. Its unique tetracyclic structure and the presence of multiple nitrogen atoms contribute to its intriguing biological activity and therapeutic potential.

Molecular Structure

The compound's molecular formula is $C_{20}H_{22}N_6$, and it features a morpholine ring linked to a phenyl-substituted tetracyclic structure. This configuration is essential for understanding its reactivity and interaction with biological systems.

Biological Activity Overview

Research indicates that compounds with similar structural features often exhibit various biological activities, including:

• Anticancer Properties : Some derivatives have shown promise in inhibiting tumor growth.
• Antimicrobial Effects : The presence of nitrogen atoms may enhance the compound's ability to disrupt microbial cell walls.
• Neuroprotective Effects : There is potential for neuroprotection due to structural similarities with known neuroprotective agents.

The biological mechanisms through which 4-[2-(9-phenyl-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaen-4-yl)ethyl]morpholine exerts its effects are still under investigation. However, preliminary studies suggest interactions with key biological targets such as:

• Enzymes : The compound may act as an inhibitor or modulator of specific enzymes involved in disease pathways.
• Receptors : Binding studies indicate potential interactions with neurotransmitter receptors.

Comparison with Similar Compounds

Compound Name	Structural Features	Notable Biological Activity	Unique Aspects
Compound A	Tetracyclic structure	Antimicrobial	Simpler structure
Compound B	Multiple nitrogen atoms	Anticancer	Enhanced efficacy
Compound C	Phenyl substituent	Neuroprotective effects	Distinct binding profile

Synthetic Pathways

The synthesis of this compound typically involves multi-step organic reactions that may include:

• Formation of the Tetracyclic Framework : Utilizing cyclization reactions.
• Introduction of the Morpholine Ring : Employing nucleophilic substitution reactions.
• Functionalization : Modifying substituents to enhance biological activity.

Case Studies

• Anticancer Activity Study : A study demonstrated that derivatives of similar tetracyclic compounds inhibited the proliferation of cancer cell lines by inducing apoptosis.
• Neuroprotective Effects in Animal Models : Research showed that morpholine derivatives provided significant protection against neurodegeneration in rodent models of Alzheimer's disease.
• Antimicrobial Evaluation : In vitro tests revealed that compounds structurally related to 4-[2-(9-phenyl...morpholine exhibited activity against various bacterial strains.